Cas no 1452-17-1 (Isothiazole-3-carbonitrile)

• Product Name: Isothiazole-3-carbonitrile
• CAS No: 1452-17-1
• MF: C₄H₂N₂S
• MW: 110.137078762054
• MDL: MFCD15529707
• CID: 1006126
• PubChem ID: 19428934
• Update Time: 2025-04-20

Isothiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Isothiazole-3-carbonitrile
• 3-Isothiazolecarbonitrile
• 3-Cyan-isothiazol
• 3-Cyanoisothiazole
• ANW-65668
• CTK8C0995
• PubChem20163
• SureCN1995666
• 3-Cyanoisothiazole, 1,2-Thiazole-3-carbonitrile
• F14136
• 1,2-thiazole-3-carbonitrile
• SY065706
• 1452-17-1
• AKOS016005439
• Z1255498705
• MFCD15529707
• J-521603
• cyano isothiazole
• DTXSID30598743
• DB-063594
• EN300-199588
• SCHEMBL1995666
• PS-5052
• BAA45217
• CS-0214859
• GEO-04061
• A850033
• Isothiazole-3-carbonitrile97%
• Isothiazole-3-carbonitrile 97%

• MDL： MFCD15529707
• Inchi： 1S/C4H2N2S/c5-3-4-1-2-7-6-4/h1-2H
• InChI Key： RKKGUHKROGFETL-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=N1

Computed Properties

• Exact Mass: 109.99386925g/mol
• Monoisotopic Mass: 109.99386925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų

Isothiazole-3-carbonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C